Cas no 1353965-25-9 (1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone)

• Product Name: 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• CAS No: 1353965-25-9
• MF: C₁₇H₂₅ClN₂O
• MW: 308.846203565598
• CID: 2161073
• Update Time: 2025-10-28

1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• 1-(3-((Benzyl(ethyl)amino)methyl)piperidin-1-yl)-2-chloroethanone
• AM93444
• 1-{3-[(benzylethylamino)methyl]piperidin-1-yl}-2-chloroethanone

• Inchi： 1S/C17H25ClN2O/c1-2-19(12-15-7-4-3-5-8-15)13-16-9-6-10-20(14-16)17(21)11-18/h3-5,7-8,16H,2,6,9-14H2,1H3
• InChI Key： WTEQNYWOAGDAOD-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(CN(CC)CC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 318
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

1-{3-[(Benzyl-Ethyl-Amino)-Methyl]-Piperidin-1-Yl}-2-Chloro-Ethanone: A Comprehensive Overview

The compound 1-{3-[(Benzyl-Ethyl-Amino)-Methyl]-Piperidin-1-Yl}-2-Chloro-Ethanone (CAS No. 1353965-25-9) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a benzyl-ethyl-amino group and a chloro-acetyl group. The combination of these functional groups makes it a versatile compound with intriguing chemical properties.

Recent advancements in organic synthesis have enabled the precise construction of such intricate molecules, allowing researchers to explore their potential in drug discovery and material science. The benzyl-ethyl-amino group introduces significant steric and electronic effects, which can influence the compound's reactivity and selectivity in various reactions. Similarly, the chloro-acetyl group adds a layer of functionality, enabling participation in nucleophilic substitutions or other transformations.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For instance, the piperidine ring can serve as a scaffold for constructing bioactive compounds, such as kinase inhibitors or GPCR modulators. Recent studies have highlighted the importance of piperidine-based frameworks in medicinal chemistry, particularly due to their ability to form hydrogen bonds and accommodate diverse substituents.

The synthesis of 1-{3-[(Benzyl-Ethyl-Amino)-Methyl]-Piperidin-1-Yl}-2-Chloro-Ethanone involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization, followed by selective substitution reactions to introduce the benzyl-ethyl-amino and chloro-acetyl groups. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including HPLC and NMR spectroscopy. These properties are crucial for its characterization and quality control during production.

From an environmental perspective, understanding the degradation pathways of 1-{3-[(Benzyl-Ethyl-Amino)-Methyl]-Piperidin-1-Yl}-2-Chloro-Ethanone is essential for assessing its ecological impact. Recent studies suggest that under aerobic conditions, the compound undergoes hydrolysis to form less complex intermediates, which further break down into innocuous byproducts. This information is vital for ensuring sustainable practices in its manufacturing and disposal.

Looking ahead, the integration of computational chemistry tools with experimental studies promises to unlock new insights into the behavior of this compound. For example, molecular docking simulations can predict its binding affinity to various biological targets, guiding efforts in drug design. Additionally, machine learning algorithms are being employed to predict its reactivity under different reaction conditions, accelerating the discovery process.

In conclusion, 1-{3-[(Benzyl-Ethyl-Amino)-Methyl]-Piperidin-1-Yl}-2-Chloro-Ethanone represents a fascinating example of modern organic chemistry's capabilities. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.